Cas no 2253-69-2 (Phenol, 2-(1,1-dimethylethyl)-4-methyl-6-(2-propenyl)-)
2253-69-2 structure
Product Name:Phenol, 2-(1,1-dimethylethyl)-4-methyl-6-(2-propenyl)-
CAS No:2253-69-2
MF:C14H20O
MW:204.308004379272
CID:1413539
PubChem ID:15110661
Update Time:2025-04-20
Phenol, 2-(1,1-dimethylethyl)-4-methyl-6-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-(1,1-dimethylethyl)-4-methyl-6-(2-propenyl)-
- 2-tert-butyl-4-methyl-6-prop-2-enylphenol
- 2253-69-2
- DTXSID30568360
- AKOS011653486
- SCHEMBL5462999
- 2-tert-Butyl-4-methyl-6-(prop-2-en-1-yl)phenol
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- Inchi: 1S/C14H20O/c1-6-7-11-8-10(2)9-12(13(11)15)14(3,4)5/h6,8-9,15H,1,7H2,2-5H3
- InChI Key: ZRUOCGQIPKXQMI-UHFFFAOYSA-N
- SMILES: OC1C(CC=C)=CC(C)=CC=1C(C)(C)C
Computed Properties
- Exact Mass: 204.1515
- Monoisotopic Mass: 204.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 2-(1,1-dimethylethyl)-4-methyl-6-(2-propenyl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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